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Compound of Interest

Compound Name: Jnj dgat2-A

Cat. No.: B10788057

Get Quote

Executive Summary

JNJ-DGAT2-Ais a highly selective, small-molecule inhibitor of Diacylglycerol O-Acyltransferase
2 (DGAT2).[1] It is primarily utilized as a chemical probe to dissect the distinct roles of DGAT?2
versus DGATL1 in triacylglycerol (TG) biosynthesis.

In comparative profiling, JNJ-DGAT2-A exhibits an IC50 of 0.14 uM (140 nM) against human
DGAT2, with a selectivity window of >70-fold against the closely related isoform DGAT1 and
the monoacylglycerol acyltransferase MGAT2. This high degree of specificity makes it a
superior tool for studying de novo lipogenesis (DNL) without confounding effects from the
dietary fat absorption pathways mediated by DGAT1 and MGATSs.

Chemical & Mechanistic Profile
Chemical Identity[2][3]

e Compound Name: JNJ-DGAT2-A

o Chemical Structure: 3-Bromo-4-[2-fluoro-4-[[4-ox0-2-[[2-(pyridin-2-yl)ethyl]Jamino]-1,3-thiazol-
5-(4H)ylidene]methyl]phenoxy]benzonitrile[2][3][4]
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» Molecular Weight: 523.38 g/mol

e Class: Thiazole derivative[3]

Mechanism of Action

DGAT2 catalyzes the final committed step in triglyceride synthesis, covalently linking a fatty
acyl-CoA to diacylglycerol (DAG).[5] Unlike DGAT1, which is promiscuous and handles
exogenous fatty acid re-esterification (often for protection against lipotoxicity), DGAT2 is
functionally coupled to upstream de novo lipogenesis enzymes (like ACC and FAS) and
glycerol-3-phosphate acyltransferase (GPAT).

JNJ-DGAT2-A inhibits this catalytic transfer, effectively blocking the incorporation of
endogenously synthesized fatty acids into lipid droplets.

Cross-Reactivity Analysis

The utility of INJ-DGAT2-A relies on its ability to spare other acyltransferases that share
substrate similarity (Acyl-CoA and DAG/MAG). The following data summarizes its performance
against key off-targets.

Comparative Potency Table

Selectivity Ratio

Target Enzyme Function IC50 (pM)
(vs DGAT2)
hDGAT2 De novo TG synthesis  0.14 1x (Primary Target)
Exogenous FA re-
hDGAT1 o >10.0 > 70X
esterification
Dietary fat absorption
hMGAT2 _ > 10.0 > 70x
(Intestine)
Cholesterol ] ) o
ACAT1/2 o Inactive* High Selectivity
esterification

*Note: While specific IC50 values for ACATs are often not reported in primary screening
summaries, JNJ-DGAT2-A is widely cited as selective against the broader acyltransferase
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family in lipid metabolism panels.

Deep Dive: DGAT1 Cross-Reactivity

The most critical distinction is between DGAT1 and DGAT?2.

e The Challenge: Both enzymes catalyze the same reaction (DAG + Acyl-CoA - TAG + CoA)
but have distinct physiological roles. Non-selective inhibitors (or dual inhibitors) abolish all
TG synthesis, often leading to severe lipotoxicity in experimental models because the cell
cannot sequester free fatty acids.

e JNJ-DGAT2-A Performance: With a >70-fold window, JNJ-DGAT2-A allows DGAT1 to remain
active. This permits the cell to continue esterifying exogenous fatty acids (preventing
lipotoxicity) while specifically blocking the storage of de novo synthesized lipids. This
functional separation is validated by isotope tracing (see Section 4.2).

Deep Dive: MGAT Cross-Reactivity

MGAT2 (Monoacylglycerol O-acyltransferase 2) is crucial for the resynthesis of TG in the
intestine.

 Significance: Cross-reactivity with MGAT2 would confound studies on intestinal lipid
absorption or hepatic lipid assembly.

e Performance: JNJ-DGAT2-A shows no significant inhibition of MGAT2 at physiologically
relevant concentrations (<10 uM), ensuring that observed effects are due to the blockade of
the final DAG-to-TAG step, not the upstream MAG-to-DAG step.

Experimental Validation Protocols

To validate the selectivity of INJ-DGAT2-A in your own research, use the following "Self-
Validating” protocols.

Protocol A: Enzymatic Inhibition Assay (Sf9 Membranes)

The Gold Standard for determining 1C50.
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Rationale: Uses insect cell membranes overexpressing human DGAT?2 to isolate the enzyme
from other cellular lipogenic machinery.

e Preparation: Harvest Sf9 cells expressing hDGAT2. Lyse and isolate microsomal
membranes via ultracentrifugation (100,000 x g).

e Reaction Mix: Prepare buffer containing 100 mM Tris-HCI (pH 7.4), 100 mM sucrose, BSA
(free fatty acid free), and MgCI2.

e Substrates:
o Acceptor: sn-1,2-dioleoylglycerol (200 uM final).
o Donor: [14C]-Oleoyl-CoA (25 uM final, ~50 nCi/reaction).

e Inhibitor: Add JNJ-DGAT2-A (serial dilution in DMSO) to the reaction mix. Pre-incubate for 10

mins.

e Initiation: Add membrane protein (5-10 pg). Incubate at 37°C for 10-20 minutes (must remain

in linear range).
o Termination: Stop reaction with isopropanol:heptane:water (80:20:2).

» Quantification: Phase separation. Extract heptane layer (containing [14C]-TAG). Count via
liquid scintillation.[6]

» Validation: Calculate IC50. Valid if positive control (known broad DGAT inhibitor like
A922500) shows full inhibition.

Protocol B: Cellular Isotope Tracing (Functional
Selectivity)

The "Self-Validating" assay that proves DGAT?2 specificity in a living system (based on Qi et al.,
2012).

Rationale: DGAT2 prefers substrates from de novo synthesis (glycerol pathway), while DGAT1
prefers exogenous fatty acids. Using labeled glycerol differentiates the two.[7][8][9]
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o Cell System: HepG2 cells (express both DGAT1 and DGAT?2).[9][10]
o Treatment: Pre-treat cells with INJ-DGAT2-A (e.g., 1 uM and 10 uM) for 1 hour.
o Labeling: Add [13C3-D5]-Glycerol (stable isotope) to the media. Incubate for 4 hours.
 Lipid Extraction: Extract total lipids using the Folch method (Chloroform:Methanol 2:1).
e Analysis: Analyze TG species via LC-MS/MS.

o Target Signal: Look for TG species containing the heavy glycerol backbone.
« Interpretation (The Validation Logic):

o High Selectivity: INJ-DGAT2-A should dose-dependently inhibit the formation of [13C3-
D5]-TG (DGAT?2 driven).

o Specificity Check: If the inhibitor is selective, the incorporation of exogenous unlabeled
Oleic Acid (if added) into TG should be minimally affected compared to the glycerol trace,
as DGAT1 (uninhibited) will handle the exogenous FA.

Visualizations
Pathway Diagram: DGAT2 Specificity

This diagram illustrates the distinct substrate pools for DGAT1 and DGAT2 and where JNJ-
DGAT2-A acts.
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Caption: INJ-DGAT2-A selectively blocks the conversion of de novo synthesized DAG to TAG,
sparing the DGAT1-mediated exogenous pathway.

Workflow: Isotope Validation Assay

This workflow visualizes the experimental logic for Protocol B.
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Caption: Step-by-step workflow for the stable isotope tracing assay to confirm functional
selectivity in live cells.
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¢ MedChemExpress. "JNJ-DGAT2-A Product Datasheet."

¢ Tocris Bioscience. "IJNJ DGAT2-A Product Information."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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